2-{[(3,4,5-Trifluorophenyl)methyl]amino}propan-1-ol

• Molecular Formula: C10H12F3NO
• Molecular Weight: 219.20 g/mol
• IUPAC Name: 2-[(3,4,5-trifluorophenyl)methylamino]propan-1-ol
• InChI: InChI=1S/C10H12F3NO/c1-6(5-15)14-4-7-2-8(11)10(13)9(12)3-7/h2-3,6,14-15H,4-5H2,1H3
• InChI Key: BWGWCPYEYFWPRX-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)NCC1=CC(=C(C(=C1)F)F)F

Description

2-{[(3,4,5-Trifluorophenyl)methyl]amino}propan-1-ol is a propanolamine derivative featuring a 3,4,5-trifluorophenylmethylamino substituent. The trifluorophenyl group introduces significant electronegativity and lipophilicity, which may enhance membrane permeability and metabolic stability compared to non-fluorinated analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(3,4,5-Trifluorophenyl)methyl]amino}propan-1-ol typically involves the reaction of 3,4,5-trifluorobenzylamine with an appropriate epoxide or halohydrin under basic conditions. The reaction proceeds through nucleophilic substitution, where the amino group attacks the electrophilic carbon of the epoxide or halohydrin, leading to the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, the implementation of green chemistry principles, such as the use of environmentally benign solvents and catalysts, can make the process more sustainable.

Chemical Reactions Analysis

Types of Reactions

2-{[(3,4,5-Trifluorophenyl)methyl]amino}propan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form the corresponding ketone or aldehyde.

Reduction: The compound can be reduced to form the corresponding amine or alcohol.

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically employed.

Substitution: Nucleophiles such as amines, thiols, or halides can be used under appropriate conditions to achieve substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield ketones or aldehydes, while reduction can produce amines or alcohols. Substitution reactions can lead to a variety of derivatives with different functional groups.

Scientific Research Applications

2-{[(3,4,5-Trifluorophenyl)methyl]amino}propan-1-ol has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme-substrate interactions and protein-ligand binding.

Industry: The compound can be used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2-{[(3,4,5-Trifluorophenyl)methyl]amino}propan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The trifluoromethyl group can enhance the compound’s binding affinity and selectivity towards these targets, leading to the modulation of various biochemical pathways. The exact mechanism may vary depending on the specific application and target.

Comparison with Similar Compounds

Acylthioureas with Halogenated Phenyl Groups ()

Acylthioureas bearing halogenated phenyl substituents, such as 2,3,4-trifluorophenyl or 3,4,5-trichlorophenyl, demonstrate notable antimicrobial and antibiofilm activity against Pseudomonas aeruginosa and Staphylococcus aureus. Fluorine atoms enhance antibiofilm efficacy due to increased electronegativity and hydrophobic interactions with bacterial membranes. However, the target compound lacks the thiourea moiety and benzamide scaffold present in these analogs, which are critical for their activity. This structural divergence suggests differing mechanisms of action .

Propanolamine Derivatives in Pharmaceutical Impurities ()

The USP document lists propanolamine derivatives like 3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol and 4-[3-(Methylamino)-1-(thiophen-2-yl)propyl]naphthalen-1-ol as impurities in hormonal agents. Unlike the target compound, these analogs feature thiophene or naphthalene substituents instead of fluorinated aryl groups. The trifluorophenyl group in the target compound may confer greater metabolic stability compared to thiophene, which is prone to oxidative degradation. Additionally, fluorine’s strong electron-withdrawing effects could modulate receptor binding affinity differently than sulfur-containing heterocycles .

Imidazo-Pyridine Propanolamines ()

Compounds such as 3-((2-(furan-2-yl)-3-pentyl-3H-imidazo[4,5-b]pyridin-7-yl)(methyl)amino)propan-1-ol incorporate fused imidazo-pyridine rings and furan substituents. These structural features contrast with the target compound’s simpler trifluorophenylmethylamino group. The imidazo-pyridine core may enhance π-π stacking interactions with biological targets, whereas the trifluorophenyl group prioritizes hydrophobic and steric effects. Synthetic routes for both classes involve DMF and heating, but the target compound’s synthesis is likely less complex due to the absence of heterocyclic fusion .

Key Data Table

Compound	Core Structure	Key Substituent	Notable Activity/Property	Reference
2-{[(3,4,5-Trifluorophenyl)methyl]amino}propan-1-ol	Propanolamine	3,4,5-Trifluorophenyl	High lipophilicity (inferred)	-
Acylthiourea (3,4,5-Trichlorophenyl)	Acylthiourea-Benzamide	3,4,5-Trichlorophenyl	Antibiofilm activity (MIC: 8 µg/mL)
3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol	Propanolamine	Thiophen-2-yl	Hormonal impurity (USP standard)
IV-12 (Imidazo-pyridine derivative)	Imidazo[4,5-b]pyridine	Furan-2-yl	Synthetic intermediate

Substituent Impact Analysis

• Fluorine vs. Chlorine/Bromine : Fluorine’s smaller atomic radius and higher electronegativity reduce steric hindrance and increase stability compared to bulkier halogens like chlorine or bromine. This may improve bioavailability in the target compound relative to chlorinated acylthioureas .
• Aryl vs. However, heteroaryl groups (e.g., thiophene) may engage in unique dipole interactions absent in purely fluorinated systems .

Biological Activity

2-{[(3,4,5-Trifluorophenyl)methyl]amino}propan-1-ol, also known as 3-amino-2-[(3,4,5-trifluorophenyl)methyl]propan-1-ol, is a compound characterized by its trifluoromethyl-substituted aromatic ring and an amino alcohol functional group. Its molecular formula is C10H12F3NO, with a molecular weight of approximately 219.2 g/mol. This compound has garnered attention in medicinal chemistry due to its potential biological activities.

The biological activity of 2-{[(3,4,5-Trifluorophenyl)methyl]amino}propan-1-ol can be attributed to its structural properties that allow it to interact with various biological targets. The trifluoromethyl group increases lipophilicity and may enhance the compound's ability to penetrate cell membranes. The amino alcohol functionality is likely involved in hydrogen bonding interactions with biological macromolecules.

Pharmacological Properties

Research indicates that this compound may exhibit several pharmacological activities:

• Antimicrobial Activity : Preliminary studies suggest that compounds with similar structures can possess antimicrobial properties. The trifluoromethyl group may contribute to increased potency against certain pathogens.
• Cytotoxicity : Some derivatives of amino alcohols have shown cytotoxic effects in cancer cell lines, indicating potential as anticancer agents.
• Neuroprotective Effects : There is emerging evidence that amino alcohols can modulate neurotransmitter systems, suggesting a possible role in neuroprotection.

Case Studies and Research Findings

• Antimicrobial Studies :
  • A study evaluated the antimicrobial activity of various trifluoromethyl-substituted compounds against a panel of bacteria and fungi. The results indicated that certain derivatives exhibited significant inhibitory effects on microbial growth, supporting the hypothesis that 2-{[(3,4,5-Trifluorophenyl)methyl]amino}propan-1-ol may have similar properties .
• Cytotoxicity in Cancer Cells :
  • In vitro assays were conducted on different cancer cell lines (e.g., HeLa and MCF-7) using compounds structurally related to 2-{[(3,4,5-Trifluorophenyl)methyl]amino}propan-1-ol. Results demonstrated dose-dependent cytotoxicity, which warrants further investigation into the specific mechanisms involved .
• Neuroprotective Studies :
  • A recent study highlighted the neuroprotective effects of amino alcohols in models of oxidative stress. Compounds similar to 2-{[(3,4,5-Trifluorophenyl)methyl]amino}propan-1-ol showed promise in reducing neuronal death and inflammation in cultured neurons .

Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antimicrobial	Significant growth inhibition
Cytotoxicity	Dose-dependent cell death
Neuroprotective	Reduced oxidative stress-induced damage

Property	Value
Molecular Formula	C10H12F3NO
Molecular Weight	219.2 g/mol
CAS Number	1310222-97-9
Purity	≥95%